Cas no 1396875-85-6 (3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 1396875-85-6
• MF: C₁₉H₁₆Cl₂N₂OS
• MW: 391.314141273499
• CID: 6361510
• PubChem ID: 71781294
• Update Time: 2025-11-01

3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide
• 1396875-85-6
• VU0523905-1
• 3,4-dichloro-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzamide
• 3,4-dichloro-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzamide
• 3,4-dichloro-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide
• F5854-1821
• AKOS024522451

• Inchi： 1S/C19H16Cl2N2OS/c20-17-6-5-15(11-18(17)21)19(24)23(9-7-16-4-2-10-25-16)13-14-3-1-8-22-12-14/h1-6,8,10-12H,7,9,13H2
• InChI Key： AZTJPTAZOPAFCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N(CC1C=NC=CC=1)CCC1=CC=CS1)=O)Cl

Computed Properties

• Exact Mass: 390.0360397g/mol
• Monoisotopic Mass: 390.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide

Comprehensive Overview of 3,4-Dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide (CAS No. 1396875-85-6)

3,4-Dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide (CAS No. 1396875-85-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of both pyridine and thiophene moieties in its structure enhances its versatility in molecular interactions, making it a subject of interest in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide has surged, driven by their applications in developing novel therapeutics and functional materials. Researchers are particularly intrigued by its potential role in modulating biological pathways, such as enzyme inhibition or receptor binding. The compound's CAS No. 1396875-85-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific endeavors.

One of the key reasons for the growing interest in this compound is its structural similarity to other bioactive benzamides, which have demonstrated efficacy in various therapeutic areas. For instance, analogs of 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased scrutiny of its structure-activity relationship (SAR), a topic frequently queried in scientific literature and online forums.

From a synthetic chemistry perspective, the compound's multi-heterocyclic framework presents both challenges and opportunities. The incorporation of pyridine and thiophene rings requires precise synthetic strategies, often involving cross-coupling reactions or selective functionalization. These methodologies are of great interest to chemists aiming to optimize yield and purity, as evidenced by the high search volume for terms like "synthesis of benzamide derivatives" and "heterocyclic compound optimization."

Beyond its pharmaceutical potential, 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide has also been investigated for its applications in material science. Its aromatic and heteroaromatic components contribute to desirable electronic properties, making it a candidate for organic semiconductors or conductive polymers. This dual utility aligns with the rising trend of "multi-functional organic compounds," a hot topic in both academic and industrial research.

In conclusion, 3,4-dichloro-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzamide (CAS No. 1396875-85-6) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its unique molecular architecture and broad applicability ensure its continued relevance in scientific discourse. As research progresses, this compound is likely to remain a focal point for innovations in drug development and advanced materials.